Cas no 2096341-94-3 (4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 2096341-94-3
• MF: C₁₅H₂₀BBrO₄
• MW: 355.031904220581
• MDL: MFCD19237219
• CID: 4638301
• PubChem ID: 56737735
• Update Time: 2024-11-06

4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• methyl 2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• DB-416944
• MFCD19237219
• 2096341-94-3
• 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester; 98%
• F73438
• methyl2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0176343

• MDL： MFCD19237219
• Inchi： 1S/C15H20BBrO4/c1-9-7-10(8-11(12(9)17)13(18)19-6)16-20-14(2,3)15(4,5)21-16/h7-8H,1-6H3
• InChI Key： VMAKRZVUMPUYLB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

• Exact Mass: 354.06380g/mol
• Monoisotopic Mass: 354.06380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters